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Compound of Interest

Compound Name: Methyl 2-isocyanatobenzoate

Cat. No.: B167905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known health and safety

hazards associated with methyl 2-isocyanatobenzoate based on currently available data. It is

intended for use by trained professionals in research and development and should be used in

conjunction with institutional safety protocols and a thorough review of the full Safety Data

Sheet (SDS) before handling this chemical.

Section 1: Chemical Identification and
Physicochemical Properties
Methyl 2-isocyanatobenzoate is a solid organic compound with the molecular formula

C9H7NO3.[1] It is important to be aware of its physical and chemical properties to ensure safe

handling and storage.

Table 1: Physicochemical Properties of Methyl 2-Isocyanatobenzoate
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Property Value

Molecular Formula C9H7NO3[1]

Molecular Weight 177.16 g/mol

CAS Number 1793-07-3

Physical State Solid

Melting Point 45-49 °C

Boiling Point 101 °C at 2 mmHg

Flash Point Not applicable

Solubility Reacts with water.[2]

Section 2: GHS Hazard Identification and
Classification
Methyl 2-isocyanatobenzoate is classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are related to its acute toxicity, and its ability to cause skin, eye, and respiratory irritation and

sensitization.

Table 2: GHS Classification for Methyl 2-Isocyanatobenzoate
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization 1
H317: May cause an allergic

skin reaction[3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Danger

Hazard Pictograms:

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

handling and storage section of this guide. Key statements include avoiding breathing

dust/fume/gas/mist/vapors/spray and wearing protective gloves, clothing, and eye/face

protection.[4]

Section 3: Toxicological Information
The primary toxicological concerns with methyl 2-isocyanatobenzoate are its potential for

acute toxicity through multiple exposure routes and its sensitizing effects on the respiratory

system and skin.[3]
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Acute Toxicity: The compound is classified as harmful if swallowed, in contact with skin, or

inhaled.

Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.

Respiratory and Skin Sensitization: A significant hazard of isocyanates is their potential to

cause sensitization.[3][5] Inhalation may lead to allergy or asthma-like symptoms, and skin

contact may result in an allergic skin reaction.[3] Once sensitized, individuals may react to

very low concentrations of the substance.

Target Organ Toxicity: It may cause respiratory irritation. The respiratory system is a primary

target organ.

No data is available to classify the carcinogenic, mutagenic, or reproductive toxicity of this

specific compound.[4]

Section 4: First Aid Measures
Prompt and appropriate first aid is crucial in the event of exposure. Always show the Safety

Data Sheet to attending medical personnel.[6]

Table 3: First Aid Procedures for Methyl 2-Isocyanatobenzoate Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
https://www.scribd.com/document/955562202/MSDS-Methyl-Isocyanate-2
https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
https://www.chemicalbook.com/msds/methyl-4-isocyanatobenzoate-98.htm
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/W268305?userType=undefined
https://www.benchchem.com/product/b167905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air at once. If

breathing has stopped or is difficult, give

artificial respiration and seek immediate medical

attention.[7][8]

Skin Contact

Immediately remove all contaminated clothing.

[7] Wash the affected area with soap and plenty

of water.[7][8] If skin irritation or a rash occurs,

get medical attention.[7]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[7][8] Remove

contact lenses if present and easy to do.[6]

Seek immediate medical attention.[7][8]

Ingestion

Do NOT induce vomiting.[8][9] Rinse the mouth

with water.[8][9] Never give anything by mouth

to an unconscious person.[9] Seek immediate

medical attention.[8]

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish a fire.[6]

Special Hazards: In a fire, hazardous decomposition products such as carbon oxides and

nitrogen oxides (NOx) may be formed.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Section 6: Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel from the area.[11] Wear appropriate

personal protective equipment (PPE), including respiratory protection, to avoid contact with

the spilled material and inhalation of dust.[12]
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Environmental Precautions: Prevent the product from entering drains.[13]

Containment and Cleanup: Cover the spill with a solid decontaminant to prevent the escape

of vapors.[12] Carefully shovel the material into open-top drums for disposal.[12] Do not seal

the drums to prevent pressure buildup from CO2.[12] The area should be well-ventilated.[12]

Section 7: Handling and Storage
Handling: Use this chemical only in a well-ventilated area, preferably a chemical fume hood.

[3][11] Avoid contact with skin, eyes, and clothing, and avoid breathing dust.[13][14] Do not

eat, drink, or smoke in the work area.[9] Wash hands thoroughly after handling.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][11]

Keep away from moisture, as it can react with isocyanates.[4] Store locked up.[13]

Section 8: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls: A well-maintained and functioning ventilation system, such as a

chemical fume hood, is crucial.[12] Eyewash stations and safety showers should be readily

accessible.[10]

Personal Protective Equipment (PPE): The selection of PPE depends on the specific work

tasks and potential for exposure.[15]

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Chemical safety goggles and/or a face shield.

[16][17]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat or chemical-resistant suit.[17][18]

Respiratory Protection

For nuisance exposures, a dust mask (type N95

or equivalent) may be sufficient. In situations

with higher potential for inhalation, a supplied-air

respirator may be necessary.[16]

Section 9: Stability and Reactivity
Reactivity: Reacts with water.[2]

Chemical Stability: Stable under recommended storage conditions.[4]

Conditions to Avoid: Avoid moisture.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides (NOx).[4]

Section 10: Experimental Protocols
Detailed experimental protocols for the toxicological assessment of methyl 2-
isocyanatobenzoate are not available in the public domain literature and safety data sheets

reviewed. The provided toxicological information is based on standardized testing and

classification according to GHS criteria.

Section 11: Visualizations
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Figure 1: Hazard and Response Pathway
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Caption: Figure 1: Hazard and Response Pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b167905?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Safe Handling Workflow
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Caption: Figure 2: Safe Handling Workflow.
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Figure 3: First Aid Logic Flow
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Caption: Figure 3: First Aid Logic Flow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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